2-(4-Ethyl-piperazin-1-YL)-2-(4-methoxy-phenyl)-ethylamine dihydrochloride

• IUPAC Name: 2-(4-ethylpiperazin-1-yl)-2-(4-methoxyphenyl)ethanamine;dihydrochloride
• InChI: InChI=1S/C15H25N3O.2ClH/c1-3-17-8-10-18(11-9-17)15(12-16)13-4-6-14(19-2)7-5-13;;/h4-7,15H,3,8-12,16H2,1-2H3;2*1H
• InChI Key: GPMAVWXJOAQMGF-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(CN)C2=CC=C(C=C2)OC.Cl.Cl
• Molecular Formula: C15H27Cl2N3O
• Molecular Weight: 336.3 g/mol

Description

2-(4-Ethyl-piperazin-1-yl)-2-(4-methoxy-phenyl)-ethylamine dihydrochloride (EMPEA-DHC) is a chemical compound that has been used in a variety of scientific research applications. It is an intermediate product in the synthesis of several other compounds, including drugs, and has been used in laboratory experiments to study the effects of various biochemical and physiological processes.

Scientific Research Applications

Antimicrobial Activities

A study focused on the synthesis of novel compounds, including derivatives similar to the target compound, demonstrating antimicrobial activities against various microorganisms. This suggests potential applications of such compounds in developing new antimicrobial agents (Bektaş et al., 2007).

Dopamine Uptake Inhibition

Research on compounds structurally related to the target molecule, such as GBR-12909, indicates their role as dopamine uptake inhibitors. This highlights their potential use in neurological and psychiatric disorders where dopamine dysregulation is a factor (Ironside et al., 2002).

HIV-1 Reverse Transcriptase Inhibition

Another study discovered that analogues of a structurally similar compound, 1-[4-methoxy-3,5-dimethylbenzyl]-4-[3-(ethylamino)-2-pyridyl]piperazine hydrochloride, showed significant inhibition against HIV-1 reverse transcriptase. This positions such compounds as potential therapeutic agents in the treatment of HIV-1 (Romero et al., 1994).

Serotonin Receptor Antagonism

Investigations into the psychostimulant properties of related compounds and their interaction with serotonin receptors in marmosets suggest potential applications in understanding and treating psychiatric conditions influenced by serotonin dynamics (Mello et al., 2005).

Carbon Dioxide Capture Efficiency

Piperazine, a core structure in the target compound, demonstrates significant resistance to thermal degradation and oxidation in carbon dioxide capture processes. This suggests the potential application of piperazine derivatives in enhancing the efficiency and sustainability of CO2 capture technologies (Freeman et al., 2010).